Cas no 1179613-87-6 (1-(3-Methylbutyl)imidazol-2-amine)

• Product Name: 1-(3-Methylbutyl)imidazol-2-amine
• CAS No: 1179613-87-6
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• CID: 5295509
• Update Time: 2025-05-25

1-(3-Methylbutyl)imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-METHYLBUTYL)-1H-IMIDAZOL-2-AMINE
• 1-Isopentyl-1h-imidazol-2-amine
• 1-(3-Methylbutyl)imidazol-2-amine

• Inchi： 1S/C8H15N3/c1-7(2)3-5-11-6-4-10-8(11)9/h4,6-7H,3,5H2,1-2H3,(H2,9,10)
• InChI Key： BMNDUUQNVJXDSN-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1N)CCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 114
• XLogP3: 1.3
• Topological Polar Surface Area: 43.8

Additional information on 1-(3-Methylbutyl)imidazol-2-amine

1-(3-Methylbutyl)imidazol-2-amine: A Comprehensive Overview

1-(3-Methylbutyl)imidazol-2-amine (CAS No. 1179613-87-6) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound belongs to the imidazoline class of heterocycles, which are known for their unique chemical properties and wide-ranging applications. The molecule consists of an imidazole ring substituted with a 3-methylbutyl group at the 2-amino position, making it a valuable building block in various chemical reactions.

The synthesis of 1-(3-Methylbutyl)imidazol-2-amine typically involves the reaction of an appropriate aldehyde or ketone with ammonia or a primary amine, followed by cyclization under specific conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. This compound is particularly valued for its ability to act as a precursor in the formation of more complex structures, such as polycyclic compounds and bioactive molecules.

One of the most notable applications of 1-(3-Methylbutyl)imidazol-2-amine is in the development of novel pharmaceutical agents. Researchers have explored its potential as a scaffold for designing drugs targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities, making them potential candidates for drug development.

In addition to its role in medicinal chemistry, 1-(3-Methylbutyl)imidazol-2-amine has found applications in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the synthesis of metal-organic frameworks (MOFs) and catalysts. Recent research highlights its effectiveness as a ligand in catalytic processes, particularly in asymmetric catalysis and cross-coupling reactions, which are critical in organic synthesis.

The physical properties of 1-(3-Methylbutyl)imidazol-2-amine are also worth noting. It is a crystalline solid with a melting point around 150°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various reaction conditions makes it suitable for use in both laboratory-scale and industrial processes.

From an environmental standpoint, 1-(3-Methylbutyl)imidazol-2-amine has been evaluated for its biodegradability and toxicity. Studies indicate that it is not inherently toxic to aquatic life at environmentally relevant concentrations, provided proper handling and disposal protocols are followed. This aligns with growing industry trends toward sustainable chemistry practices.

In conclusion, 1-(3-Methylbutyl)imidazol-2-amine (CAS No. 1179613-87-6) is a multifaceted compound with significant potential across diverse scientific domains. Its role as a key intermediate in organic synthesis, coupled with its emerging applications in drug discovery and materials science, underscores its importance in modern chemical research. As ongoing studies continue to uncover new functionalities and applications for this compound, it remains at the forefront of scientific innovation.